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Introduction

N-Octylzinc bromide is an organozinc reagent of significant interest in organic synthesis,
particularly in cross-coupling reactions for the formation of carbon-carbon bonds. As with many
organometallic compounds, its utility is matched by a distinct set of handling requirements and
potential hazards. This guide, compiled for the discerning researcher, offers an in-depth
perspective on the material safety data of N-Octylzinc bromide. In the frequent absence of a
dedicated Material Safety Data Sheet (MSDS) for such in situ or specialized reagents, this
document synthesizes critical safety information from its precursors—1-bromooctane and zinc
bromide—and the general class of organozinc and related organometallic reagents. The
causality behind each safety recommendation is elucidated to empower researchers with not
just protocols, but a deep-seated understanding of the principles of safe practice.

I. Hazard Identification and Synthesis Profile
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N-Octylzinc bromide is typically prepared from 1-bromooctane and activated zinc metal. The
resulting reagent inherits and transforms the hazard profiles of its components.

Inferred GHS Classification

While a specific GHS classification for N-Octylzinc bromide is not established, a composite
hazard profile can be inferred:

o Flammable Liquids/Solids: The solvent used for the synthesis (typically THF or diethyl ether)
is highly flammable. The reagent itself may be pyrophoric, igniting spontaneously on contact
with air, a common characteristic of organometallic compounds.[1][2][3]

e Substances which, in contact with water, emit flammable gases: Organozinc reagents react
exothermically with water and other protic sources to release flammable alkanes (octane in
this case).[4][5]

» Skin Corrosion/Irritation: Based on the properties of zinc bromide, the reagent is expected to
be corrosive to skin and mucous membranes.[6][7]

e Serious Eye Damage/Eye Irritation: Zinc bromide is known to cause severe eye damage.[6]

[7]L8]

o Specific Target Organ Toxicity (Single Exposure): Inhalation of solvent vapors or aerosols of
the reagent may cause respiratory irritation and central nervous system effects.

e Hazardous to the Aquatic Environment (Acute and Chronic): Both 1-bromooctane and zinc
bromide are toxic to aquatic life with long-lasting effects.[6][9][10][11]

Il. Physicochemical and Toxicological Data
Summary

The following tables summarize the key data for the precursors of N-Octylzinc bromide, which
inform its safe handling.

Table 1: Physicochemical Properties of Precursors
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Property 1-Bromooctane Zinc Bromide
CAS Number 111-83-1 7699-45-8
Molecular Formula C8H17Br ZnBr2
Molecular Weight 193.13 g/mol 225.19 g/mol
Appearance Colorless to light yellow liquid White crystalline powder
Boiling Point 201 °C 697 °C
Melting Point -55 °C 394 °C

] Not applicable (non-flammable
Flash Point 78 °C ]

solid)
. Insoluble in water; soluble in )

Solubility Soluble in water, alcohol, ether

organic solvents

Table 2: Toxicological Profile of Precursors

Hazard 1-Bromooctane Zinc Bromide
o LD50 (dermal, rabbit): 8880 _
Oral Toxicity Harmful if swallowed.[6]
mg/kg[10]
) May cause respiratory Dust may irritate the
Inhalation

irritation.

respiratory tract.

Skin Contact

May cause skin irritation.

Causes severe skin burns.[6]
[7][8] May cause an allergic

skin reaction.[6]

Eye Contact

May cause eye irritation.

Causes serious eye damage.

(6718l

Carcinogenicity

No component is identified as

a carcinogen.[9]

No component is identified as

a carcinogen.
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lll. Engineering Controls and Personal Protective
Equipment (PPE)
The primary principle for handling N-Octylzinc bromide is strict exclusion of air and moisture.

[12][13][14]

Engineering Controls: The First Line of Defense

e Fume Hood: All manipulations must be conducted in a certified chemical fume hood to
manage flammable vapors and potential aerosols.[15]

¢ Inert Atmosphere: A glovebox or Schlenk line is mandatory to provide an inert atmosphere
(argon or nitrogen) and prevent contact with air and moisture.[4][16]

¢ Ventilation: The fume hood should have adequate ventilation. Ensure that eyewash stations
and safety showers are readily accessible.[17]

Personal Protective Equipment (PPE): The Essential
Barrier

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[18]

» Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile or neoprene) and
inspect them before each use.[17] For extended contact, consider heavier-duty gloves.

» Skin and Body Protection: A flame-resistant lab coat is essential.[18] Long-sleeved clothing
and closed-toe shoes are mandatory.[17]

» Respiratory Protection: If there is a risk of aerosol generation and engineering controls are
insufficient, a respirator with an appropriate cartridge may be necessary.

IV. Safe Handling, Storage, and Experimental

Protocols
Workflow for Safe Handling of N-Octylzinc Bromide
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Safe Handling Workflow for N-Octylzinc Bromide

Preparation

Don Appropriate PPE

GVork in Fume Hood under Inert Atmosphera

[Use Oven-Dried Glassware)

Transfer

Gse Syringe or Cannula TransfeD

C’Add Reagent Slowly to Reaction Mixture)

Reaction

Maintain Temperature Control

:

Quench Reaction Carefully

Cleanup and Disposal

Deactivate Residual Reagent

:

Gispose of Waste According to Regulations)
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N-Octylzinc Bromide Spill Response

Spill Detected

Gvacuate Immediate Area] E’-\Iert Supervisor and Safety Officea

Y
[Don Appropriate PPE (if safe to do SOD

A

[Comain Spill with Inert Absorbent (e.g., sand, vermiculitea

|
If Flire
4
Cf Ignition Occurs, Use Dry Powder Extinguisher (Class D)] Collect Absorbed Material into a Sealed Containea
Y
(Decontaminate Spill Area)
Y

(Dispose of as Hazardous Waste)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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